Cas no 320424-05-3 ({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate)

• Product name: {4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate
• CAS No: 320424-05-3
• MF: C₁₈H₁₇NO₄S
• MW: 343
• CID: 4645767

{4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[(4-METHYLPHENYL)SULFANYL]-3-NITROBENZYL CYCLOPROPANECARBOXYLATE
• Cyclopropanecarboxylic acid, [4-[(4-methylphenyl)thio]-3-nitrophenyl]methyl ester
• {4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate

• Inchi： InChI=1S/C18H17NO4S/c1-12-2-7-15(8-3-12)24-17-9-4-13(10-16(17)19(21)22)11-23-18(20)14-5-6-14/h2-4,7-10,14H,5-6,11H2,1H3
• InChI Key： DSZCNKXPIZXZCI-UHFFFAOYSA-N
• SMILES： Cc1ccc(cc1)Sc2ccc(cc2[N+](=O)[O-])COC(=O)C3CC3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 487.9±45.0 °C at 760 mmHg
• Flash Point: 248.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

{4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate

Compound CAS No 320424-05-3: {4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate

The compound {4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate (CAS No 320424-05-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a cyclopropane ring, a sulfanyl group, and a nitro group, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their ability to modulate biological targets with high precision. The cyclopropanecarboxylate moiety in this compound has been shown to enhance the stability and bioavailability of pharmaceutical agents, making it a valuable component in the design of new therapeutic molecules. Additionally, the presence of the sulfanyl group (a sulfur-containing functional group) introduces unique electronic properties that can influence the compound's reactivity and selectivity in various chemical reactions.

The nitro group attached to the phenyl ring further adds complexity to the molecule's behavior. Nitro groups are known for their strong electron-withdrawing effects, which can significantly alter the electronic environment of the aromatic ring. This modification can enhance the compound's ability to participate in π-π interactions, making it potentially useful in supramolecular chemistry and self-assembling systems. Recent research has also explored the role of nitro-containing compounds in anti-inflammatory and anticancer therapies, where their ability to modulate cellular signaling pathways has been extensively studied.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the cyclopropanecarboxylic acid, which is then subjected to esterification to form the cyclopropanecarboxylate derivative. Subsequent steps involve coupling reactions to introduce the sulfanyl group and nitration processes to install the nitro group, resulting in the final product. These multi-step syntheses underscore the importance of precise reaction control and purification techniques in obtaining high-quality compounds for further study.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The combination of a rigid cyclopropane ring and flexible aromatic substituents makes it an ideal candidate for constructing polymers with tailored mechanical and electronic properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be used to create materials with enhanced durability, conductivity, and responsiveness to external stimuli.

In terms of pharmacological applications, this compound has shown potential as a lead molecule for drug development. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and nucleic acids. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis or neurodegenerative diseases.

Moreover, the compound's ability to undergo various post-synthetic modifications further expands its utility. For example, selective reduction of the nitro group can yield corresponding amino derivatives, which may exhibit different biological activities or reactivity profiles. This flexibility in functionalization makes it an attractive candidate for combinatorial chemistry approaches, where libraries of related compounds can be rapidly generated for screening purposes.

From an analytical standpoint, characterizing this compound requires advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of its molecular structure and purity, ensuring that it meets rigorous quality standards for both research and industrial applications.

In conclusion, {4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl cyclopropanecarboxylate (CAS No 320424-05-3) represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functional groups. Its unique combination of structural features positions it as a valuable tool in multiple scientific disciplines, from drug discovery to materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical complexity and its practical implications.